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Compound of Interest

Ethyl 2-bromothiazole-5-
Compound Name:

carboxylate

cat. No.: B1587100

An In-depth Technical Guide on the Physical Properties of Ethyl 2-bromothiazole-5-
carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. Ethyl 2-bromothiazole-5-
carboxylate is a heterocyclic building block of interest in medicinal chemistry and materials
science. This document provides a detailed overview of its core physical characteristics,
supported by generalized experimental protocols for their determination.

Physicochemical Data Summary

The quantitative physical properties of Ethyl 2-bromothiazole-5-carboxylate are summarized
in the table below for easy reference and comparison.
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Property Value Citations
CAS Number 41731-83-3 [1][2][3]
Molecular Formula CeHeBrNO2S [1112][31[4]
Molecular Weight 236.09 g/mol [1112][3]
Physical Form Solid, Liquid [4]

Boiling Point 216-217 °C [1][5]
Density 1.581 g/mL at 25 °C [1][5]

Refractive Index

n20/D 1.5530

[5]

Flash Point >110 °C (>230 °F) - closed cup  [5]

Purity >97% [1114]
1S/C6H6BrNO2S/c1-2-10-

InChl 5(9)4-3-8-6(7)11- [11[4]
4/h3H,2H2,1H3

SMILES CCOC(=0O)clcnc(Br)s1 [1]

Note: There are conflicting reports regarding the physical form of this compound, with some

sources listing it as a solid and others as a liquid.[4] This discrepancy may be due to the

presence of impurities or differences in ambient temperature.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of a chemical compound like Ethyl 2-bromothiazole-5-carboxylate.

Determination of Melting and Boiling Points

Melting Point: The melting point is determined using a capillary melting point apparatus. A

small, powdered sample of the crystalline solid is packed into a thin-walled capillary tube. The

tube is placed in the heating block of the apparatus, and the temperature is raised slowly. The

melting point range is recorded from the temperature at which the first drop of liquid appears to

the temperature at which the entire sample has melted.
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Boiling Point: For the boiling point, the distillation method is commonly employed. The liquid
sample is placed in a distillation flask with a few boiling chips to ensure smooth boiling. A
thermometer is positioned so that the top of the bulb is level with the side arm of the distillation
flask. The flask is heated, and the temperature is recorded when the liquid is boiling and its
vapor is condensing on the thermometer bulb, resulting in a steady temperature reading.

Measurement of Density

The density of a liquid is typically determined using a pycnometer or a digital density meter.

e Pycnometer Method: A pycnometer of a known volume is first weighed empty. It is then filled
with the sample liquid and weighed again. The density is calculated by dividing the mass of
the liquid by the volume of the pycnometer. The temperature of the sample is carefully
controlled and recorded as density is temperature-dependent.

Measurement of Refractive Index

The refractive index is measured using a refractometer, most commonly an Abbé refractometer.
A few drops of the liquid sample are placed on the prism surface. Light is passed through the
sample, and the instrument measures the angle of refraction. The refractive index is read
directly from the instrument's scale. The temperature is maintained at a specific value, typically
20°C, as the refractive index is sensitive to temperature changes.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical substance.
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Physical Property Characterization Workflow

Sample Acquisition & Purity Check

Determination of Physical State (Solid/Liquid) Refractive Index Measurement

Melting Point Analysis (if Solid) Boiling Point Analysis (if Liquid) Density Measurement

Data Compilation & Reporting

Click to download full resolution via product page

Caption: Workflow for Physical Property Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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